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Compound of Interest

Compound Name: 2-Pentynoic acid

Cat. No.: B041440

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2-Pentynoic
acid, along with representative protocols for its application in organic synthesis.

Chemical and Physical Properties

2-Pentynoic acid is a carboxylic acid containing a carbon-carbon triple bond. It is a solid at
room temperature and presents several hazards that necessitate careful handling.

Property Value Source
CAS Number 5963-77-9 [1][2]
Molecular Formula C5H602 [1]
Molecular Weight 98.10 g/mol [1]
Appearance Solid [1]
Melting Point 47-53 °C [11[3]
Flash Point 96.11 °C (205.0 °F) [1]

N Stable under recommended
Stability N [2][31141(5]16]
storage conditions.
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Safety and Hazard Information

2-Pentynoic acid is classified as a hazardous substance. All personnel should be thoroughly
familiar with the hazards before handling.

Hazard Classifications:

Acute Toxicity, Oral (Category 4)[1][7]

Skin Irritant (Category 2)[1][7]

Eye Irritant (Category 2A)[1][7]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System[1][7]

Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is mandatory:

* Eye Protection: Chemical safety goggles or a face shield.[1]
o Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

o Skin and Body Protection: A lab coat and, if necessary, additional protective clothing to
prevent skin contact.
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o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-

approved respirator (such as a type N95 dust mask) is required.[1]

» Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.

e An eyewash station and a safety shower must be readily accessible in the immediate work

area.[8]

Proper storage is essential to maintain the stability and quality of 2-Pentynoic acid.

Parameter Recommendation

Temperature Store in a refrigerator at 2-8°C.
Store under an inert atmosphere (e.g., Argon or

Atmosphere Nitrogen) to prevent potential reactions with air
or moisture.

Container Keep in a tightly closed container.[5]

Light Store in a light-resistant container to prevent

g

degradation.

Incompatibilities

Keep away from oxidizing agents and strong
bases.[3][4][6]

General

Store in a dry, well-ventilated place.[5]

o Spills: In case of a spill, evacuate the area. Wearing appropriate PPE, absorb the spill with

an inert, non-combustible material (e.g., sand, vermiculite) and collect it into a suitable

container for disposal. Avoid generating dust.

» Waste Disposal: Dispose of waste materials in accordance with local, state, and federal

regulations. Do not allow the chemical to enter drains or waterways.

Experimental Protocols
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2-Pentynoic acid is utilized as a building block in organic synthesis, for example, in the
preparation of vinylstannanes and spiroindolines.[3][6] The following are generalized protocols
and should be adapted and optimized for specific research applications.

This protocol outlines a representative workflow for using 2-Pentynoic acid as a substrate in a
transition-metal-catalyzed cross-coupling reaction.

Materials:

2-Pentynoic acid

An appropriate reaction partner (e.g., an organostannane for Stille coupling)

A suitable catalyst (e.g., a palladium complex)

An appropriate solvent (anhydrous)

Inert gas supply (Argon or Nitrogen)

Standard laboratory glassware (oven-dried)

Procedure:

o Preparation: Under an inert atmosphere, add 2-Pentynoic acid and the appropriate reaction
partner to an oven-dried reaction flask equipped with a magnetic stir bar.

e Solvent Addition: Add the anhydrous solvent via syringe.

o Catalyst Addition: Add the catalyst to the reaction mixture.

» Reaction: Stir the reaction mixture at the appropriate temperature for the required duration.
Monitor the reaction progress using a suitable analytical technique (e.g., TLC, GC-MS, or
LC-MS).

o Workup: Upon completion, cool the reaction to room temperature. Quench the reaction by
adding a suitable aqueous solution (e.g., saturated ammonium chloride).

o Extraction: Extract the product with an appropriate organic solvent.
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« Purification: Dry the combined organic layers over an anhydrous drying agent (e.g., sodium
sulfate), filter, and concentrate under reduced pressure. Purify the crude product using a
suitable technique, such as column chromatography.

Logical Workflow Diagram

The following diagram illustrates the key decision points and procedures for the safe handling
and storage of 2-Pentynoic acid.
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Safe Handling and Storage Workflow for 2-Pentynoic Acid

Preparation

Start: Need to use 2-Pentynoic Acid

:

Assess Hazards
(Review SDS)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Prepare Workspace
(Fume Hood, Spill Kit)

Handling

Weigh Material in Fume Hood

If not using all material

Storage
Conduct Experiment Store in Tightly Sealed Container
Cleanup & Disposal
Decontaminate Glassware Refrigerate at 2-8°C

\

Dispose of Waste
(Follow Regulations)

\

End

Store Under Inert Atmosphere

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 2-Pentynoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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